1-(2,2-Dibromovinyl)-4-chloro-2-fluorobenzene

• IUPAC Name: 4-chloro-1-(2,2-dibromoethenyl)-2-fluorobenzene
• InChI: InChI=1S/C8H4Br2ClF/c9-8(10)3-5-1-2-6(11)4-7(5)12/h1-4H
• InChI Key: GTSFIWZEADYULZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C=C(Br)Br
• Molecular Formula: C8H4Br2ClF
• Molecular Weight: 314.37 g/mol

Description

1-(2,2-Dibromovinyl)-4-chloro-2-fluorobenzene, also known as DBVFCB, is a halogenated aromatic compound consisting of a benzene ring with two bromine and one chlorine substituents, as well as a single fluorine atom. It is a versatile compound with a variety of potential applications in a range of scientific fields. Additionally, it will discuss the advantages and limitations of using DBVFCB in laboratory experiments, as well as potential future directions.

Scientific Research Applications

Spectral Analysis

• FTIR and Raman Spectral Investigation : Studies have explored the normal coordinate calculations of similar compounds, such as 2-chloro-1,3-dibromo-5-fluorobenzene, using Wilson's FG matrix mechanism. This aids in understanding the in-plane and out-of-plane vibrations and refining potential energy constants (Ilango, Arivazhagan, Prince, & Balachandranb, 2008).

Electrochemical Studies

• Electrochemical Fluorination : Research has been conducted on the electrochemical fluorination of halobenzenes, revealing insights into the formation mechanisms of various compounds, including 1,4-difluorobenzene during electrolyses (Horio, Momota, Kato, Morita, & Matsuda, 1996).

Crystal Structure Analysis

• Crystal Structure of Related Compounds : Studies have examined the crystal structure of benzoylurea pesticides, providing valuable information about the molecular arrangements and interactions in similar fluorobenzene compounds (Jeon, Kang, Lee, & Kim, 2014).

Chemical Bond Activation

• C–Cl Bond Activation Studies : Research on dichloroarenes has shown how the C–Cl bond activation occurs in various compounds, providing insights into the reactivity and selectivity of similar fluorobenzene derivatives (Aballay et al., 2005).

Microwave Spectroscopy

• Microwave Spectrum Analysis : Investigations into the microwave spectrum of 1-chloro-2-fluorobenzene have helped understand the rotational and quartic centrifugal distortion constants, which can be relevant for studying similar fluorobenzene compounds (Onda, Odaka, Miyazaki, Mori, & Yamaguchi, 1994).

Organometallic Chemistry

• Organometallic Chemistry Applications : Fluorobenzenes are increasingly recognized for their role in organometallic chemistry, offering potential as solvents or ligands in various chemical reactions (Pike, Crimmin, & Chaplin, 2017).